3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one

• IUPAC Name: 3-[1-(3-chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one
• InChI: InChI=1S/C14H15ClN4O3/c15-9-7-8(4-5-11(9)20)13(21)19-6-2-1-3-10(19)12-16-14(22)18-17-12/h4-5,7,10,20H,1-3,6H2,(H2,16,17,18,22)
• InChI Key: IWGGVKXTBDZXNH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=NNC(=O)N2)C(=O)C3=CC(=C(C=C3)O)Cl
• Molecular Formula: C14H15ClN4O3
• Molecular Weight: 322.75 g/mol

Description

3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one, also known as CCTO, is a small molecule inhibitor that has been shown to have potential in scientific research applications.

Mechanism of Action

3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one inhibits CK2 activity by binding to the ATP-binding site of the enzyme. This prevents the transfer of phosphate groups to target proteins, which are necessary for their activation. The inhibition of CK2 activity by this compound has been shown to result in the downregulation of a variety of signaling pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its effects on CK2 activity, this compound has been shown to have other biochemical and physiological effects. For example, it has been reported to inhibit the activity of the proteasome, a cellular complex involved in the degradation of proteins. This compound has also been shown to induce autophagy, a cellular process involved in the degradation of damaged or unwanted cellular components.

Advantages and Limitations for Lab Experiments

One advantage of 3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one is that it is a small molecule inhibitor, which makes it easier to use in lab experiments than larger protein inhibitors. However, one limitation is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one. One area of interest is the development of more potent and selective CK2 inhibitors, which could have improved anti-tumor effects. Another area of interest is the investigation of the effects of this compound on other cellular processes, such as DNA repair and cell cycle regulation. Finally, the development of this compound as a therapeutic agent for cancer treatment is an important future direction for research.

Synthesis Methods

The synthesis of 3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one involves the reaction of 3-chloro-4-hydroxybenzoyl chloride with piperidine-2-carboxamide, followed by the addition of triethylamine and 1,2,4-triazole-5-thiol. The resulting product is purified using column chromatography. This method has been reported to yield high purity this compound in good yields.

Scientific Research Applications

3-[1-(3-Chloro-4-hydroxybenzoyl)piperidin-2-yl]-1,4-dihydro-1,2,4-triazol-5-one has been shown to have potential in scientific research applications due to its ability to inhibit the activity of the protein kinase CK2. CK2 is a serine/threonine kinase that is involved in a variety of cellular processes, including cell proliferation, apoptosis, and DNA repair. Inhibition of CK2 activity has been shown to have anti-tumor effects in preclinical studies.